Cas no 2866335-06-8 (1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate
• CAS No: 2866335-06-8
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5465086
• Update Time: 2025-06-18

1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate

• Inchi： 1S/C15H23NO3/c1-13(2,3)19-12(18)16-5-4-11(6-16)15-7-14(8-15,9-15)10-17/h10-11H,4-9H2,1-3H3
• InChI Key： HLCLMSKIIQZQBY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C23CC(C=O)(C2)C3)C1

Experimental Properties

• Density: 1.285±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 347.3±42.0 °C(Predicted)
• pka: -1.29±0.40(Predicted)

Additional information on 1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate

Introduction to 1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate (CAS No. 2866335-06-8)

1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate (CAS No. 2866335-06-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of bicyclic compounds and is characterized by its bicyclo[1.1.1]pentane core, which imparts unique physical and chemical properties.

The bicyclo[1.1.1]pentane core is a highly strained and rigid structure that has been explored for its ability to influence the conformational behavior of molecules. This structural rigidity can be advantageous in drug design, as it can help to lock molecules into specific conformations that are more favorable for binding to biological targets. The presence of the formyl group in the compound further adds to its reactivity and potential for derivatization, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the use of bicyclo[1.1.1]pentane derivatives in medicinal chemistry due to their ability to modulate biological activity through conformational control. Studies have shown that these compounds can exhibit enhanced pharmacological properties compared to their acyclic counterparts, including improved potency, selectivity, and metabolic stability.

The pyrrolidine moiety in 1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate is another key feature that contributes to its potential applications. Pyrrolidines are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with various functional groups. The combination of the pyrrolidine ring with the bicyclo[1.1.1]pentane core creates a versatile platform for the development of new drugs and therapeutic agents.

One of the most promising applications of 1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate is in the field of enzyme inhibition. Enzyme inhibitors are crucial in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The rigid structure of the bicyclo[1.1.1]pentane core can help to improve the binding affinity and selectivity of inhibitors, leading to more effective therapeutic outcomes.

Recent research has also focused on the use of bicyclo[1.1.1]pentane derivatives as scaffolds for the development of small-molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often challenging targets due to their large and flat interaction surfaces. The rigid nature of the bicyclo[1.1.1]pentane core can help to overcome these challenges by providing a scaffold that can fit into these interaction surfaces with high precision.

In addition to its potential as an enzyme inhibitor and PPI modulator, 1,1-Dimethylethyl 3-(3-formylbicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate has shown promise in other areas of medicinal chemistry, such as drug delivery systems and prodrug design. The formyl group can be readily modified through various chemical reactions, allowing for the creation of prodrugs that are activated under specific conditions within the body.

The synthesis of bicyclo[1.1.1]pentane derivatives has been an active area of research, with several methods being developed to access these compounds efficiently and selectively. One common approach involves ring-closing metathesis (RCM) reactions, which can be used to construct the strained bicyclic core from linear precursors. The formylation step can then be carried out using standard organic synthesis techniques.

Despite its potential, bicyclo[1.１．１]pentane derivatives like １，１-Dimethylethyl ３-(３-formylbicyclo[１．１．１]pent-１-yl)-１-pyrrolidinecarboxylate also face challenges in terms of solubility and bioavailability. These issues are being addressed through various strategies, including the use of solubilizing agents and prodrug approaches.

In conclusion, １，１-Dimethylethyl ３-(３-formylbicyclo[１．１．１]pent-１-yl)-１-pyrrolidinecarboxylate (CAS No．２８６６３３５-０６-８) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features make it an attractive candidate for further research and development, particularly in areas such as enzyme inhibition, PPI modulation, and prodrug design.